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Compound of Interest

Compound Name: MK-0773

Cat. No.: B8082338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of MK-0773, a potent selective androgen receptor modulator (SARM). The following

procedural guidance is designed to ensure the safety of laboratory personnel and to provide a

clear, step-by-step approach to operational questions.

Summary of Key Data
While a comprehensive official safety data sheet for MK-0773 is not publicly available, the

following table summarizes key quantitative data gathered from various sources.
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Property Value Source

Chemical Formula C₂₇H₃₄FN₅O₂ [1]

Molecular Weight 479.59 g/mol [2][3]

CAS Number 606101-58-0 [1][4][5]

Appearance Solid powder [2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent) -80°C for up to 1 year [2]

Androgen Receptor (AR)

Binding Affinity (IC₅₀)
6.6 nM [2]

Personal Protective Equipment (PPE)
Given that MK-0773 is a potent steroidal compound, a cautious approach to personal

protection is paramount. The following PPE is mandatory when handling MK-0773 in powder or

solution form:

Gloves: Two pairs of nitrile gloves are recommended. Change the outer pair immediately if

contaminated.

Eye Protection: Chemical splash goggles are required at all times.

Lab Coat: A dedicated, disposable lab coat should be worn over personal clothing.

Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood, a fit-tested N95 respirator or higher is essential to prevent inhalation.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

1. Preparation and Weighing:
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All handling of solid MK-0773 must be conducted within a certified chemical fume hood or a

powder containment hood.

Before weighing, decontaminate the work surface.

Use dedicated utensils (spatulas, weigh boats) for MK-0773. These should be cleaned

immediately after use or disposed of as hazardous waste.

When preparing solutions, add the solvent to the powder slowly to avoid aerosolization.

2. Solution Handling:

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Use positive displacement pipettes for accurate and safe liquid handling.

Avoid creating aerosols.

3. In-Vitro and In-Vivo Experiments:

For cell-based assays, perform all manipulations within a biological safety cabinet.

For animal studies, ensure proper ventilation and use appropriate animal handling restraints

to prevent spills and exposure.

Disposal Plan
Proper disposal of MK-0773 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

Solid Waste: Unused MK-0773 powder, contaminated gloves, lab coats, weigh boats, and

other disposable materials should be collected in a dedicated, clearly labeled hazardous

waste container.
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Liquid Waste: Solutions containing MK-0773 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Sharps: Needles and syringes used for injections must be disposed of in a designated

sharps container for hazardous materials.

2. Waste Disposal:

All waste streams containing MK-0773 must be treated as hazardous pharmaceutical waste.

Follow your institution's specific guidelines for the disposal of potent pharmaceutical

compounds. This typically involves incineration by a licensed hazardous waste disposal

company.

Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and mitigate exposure risks.

1. Immediate Actions:

Alert others in the immediate vicinity.

Evacuate the affected area if the spill is large or if there is a risk of airborne powder.

If skin or eye contact occurs, flush the affected area with copious amounts of water for at

least 15 minutes and seek immediate medical attention.

2. Spill Cleanup:

Don appropriate PPE, including double gloves, a disposable gown, eye protection, and

respiratory protection.

For solid spills: Gently cover the spill with absorbent pads to avoid raising dust. Wet the pads

with a suitable solvent (e.g., 70% ethanol) to dampen the powder. Carefully wipe up the

material, working from the outside in.

For liquid spills: Cover the spill with absorbent pads or granules.
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Place all contaminated materials into a hazardous waste bag.

Clean the spill area thoroughly with a detergent solution, followed by a rinse with water. All

cleaning materials must also be disposed of as hazardous waste.

Report the spill to your institution's Environmental Health and Safety (EHS) department.

Experimental Workflow for Handling MK-0773
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Caption: Workflow for the safe handling and disposal of MK-0773.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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